Cas no 2231665-11-3 ((1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride)

• Product Name: (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride
• CAS No: 2231665-11-3
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD29919159
• CID: 4770650
• Update Time: 2026-02-26

(1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-(Trifluoromethyl)cyclohexan-1-amine hydrochloride
• CID 118989083
• (1S,3R)-3-(trifluoromethyl)cyclohexanamine hydrochloride
• (1S,3R)-3-Trifluoromethyl-cyclohexylamine hydrochloride
• Cyclohexanamine, 3-(trifluoromethyl)-, hydrochloride (1:1), (1S,3R)-
• (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride

• MDL： MFCD29919159
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H/t5-,6+;/m1./s1
• InChI Key： RCSIEAABDZVSPX-IBTYICNHSA-N
• SMILES： Cl.FC([C@@H]1CCC[C@@H](C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Topological Polar Surface Area: 26

Additional information on (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride

Introduction to (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride (CAS No. 2231665-11-3)

(1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride (CAS No. 2231665-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral amine with a trifluoromethyl group attached to a cyclohexane ring, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The trifluoromethyl group is known for its unique electronic and steric properties, which can significantly influence the biological activity and pharmacokinetic behavior of the molecules it is incorporated into. The cyclohexane ring provides additional structural rigidity, which can enhance the selectivity and potency of the resulting compounds. The hydrochloride salt form ensures improved solubility and stability, making it suitable for various applications in drug development.

Recent studies have highlighted the potential of (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The chiral nature of the compound allows for the creation of enantiomerically pure derivatives, which can exhibit distinct biological activities and reduced side effects compared to their racemic counterparts.

In another study, scientists at a leading pharmaceutical company explored the use of (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride in the development of new antiviral agents. The compound's ability to modulate specific viral proteins was found to be highly effective, suggesting its potential as a lead molecule for further optimization and clinical testing. This research underscores the versatility and broad applicability of this compound in addressing various unmet medical needs.

The synthesis of (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the asymmetric hydrogenation of a substituted cyclohexene followed by selective fluorination and amine functionalization. Advances in catalytic methods and chiral ligand design have significantly improved the efficiency and scalability of these synthetic pathways.

In terms of safety and handling, (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride should be managed with standard laboratory precautions due to its reactivity and potential for forming stable salts. Proper storage conditions, such as maintaining a dry environment and avoiding exposure to high temperatures, are essential to preserve its integrity and efficacy.

The future prospects for (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as neurology, virology, and oncology. As new insights emerge from preclinical studies and clinical trials, this compound is likely to play an increasingly important role in advancing therapeutic options for patients with complex medical conditions.

In conclusion, (1S,3R)-3-(trifluoromethyl)cyclohexanamine;hydrochloride (CAS No. 2231665-11-3) represents a valuable tool for medicinal chemists and pharmaceutical researchers. Its unique chemical structure and versatile biological properties make it an attractive candidate for the development of novel therapeutic agents with significant clinical impact.